Cas no 77408-43-6 (Benzoic acid, 2-methoxy-, 2,4,6-trimethylphenyl ester)
77408-43-6 structure
Product Name:Benzoic acid, 2-methoxy-, 2,4,6-trimethylphenyl ester
CAS No:77408-43-6
MF:C17H18O3
MW:270.323025226593
CID:536139
PubChem ID:12675815
Update Time:2025-04-19
Benzoic acid, 2-methoxy-, 2,4,6-trimethylphenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-methoxy-, 2,4,6-trimethylphenyl ester
- (2,4,6-trimethylphenyl) 2-methoxybenzoate
- 2,4,6-Trimethylphenyl 2-methoxybenzoate
- DTXSID70506509
- 77408-43-6
-
- Inchi: 1S/C17H18O3/c1-11-9-12(2)16(13(3)10-11)20-17(18)14-7-5-6-8-15(14)19-4/h5-10H,1-4H3
- InChI Key: FUMOQDFZWVFUPN-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1OC)=O)C1C(C)=CC(C)=CC=1C
Computed Properties
- Exact Mass: 270.125594432g/mol
- Monoisotopic Mass: 270.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 35.5Ų
Benzoic acid, 2-methoxy-, 2,4,6-trimethylphenyl ester Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
77408-43-6 (Benzoic acid, 2-methoxy-, 2,4,6-trimethylphenyl ester) Related Products
- 132-54-7(Phenyl 1-hydroxy-2-naphthoate)
- 5446-02-6(Methyl 4-methoxysalicylate)
- 6290-24-0(Ethyl 2-ethoxybenzoate)
- 134-11-2(2-Ethoxybenzoic acid)
- 552-94-3(Salsalate)
- 606-45-1(Methyl 2-methoxybenzoate)
- 2065-27-2(Methyl 2,6-dimethoxybenzoate)
- 3686-55-3(Methyl 2-ethoxybenzoate)
- 118-55-8(Phenyl salicylate)
- 50-78-2(Aspirin)
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